Formation of a “pseudosuitane”-type complex between a triptycene-derived bis(crown ether) host and 1,1′-(anthracene-9,10-diyl)bis(N-benzylmethanaminium): a new method for the synthesis of linear polyrotaxanes†
Chemical Communications Pub Date: 2014-05-23 DOI: 10.1039/C4CC02904F
Abstract
A “pseudosuitane”-type complex between a triptycene-derived bis(crown ether) host and 1,1′-(anthracene-9,10-diyl)bis(N-benzylmethanaminium) can be formed in the solution and the solid state, which provides us a new method for the synthesis of linear polyrotaxanes.
![Graphical abstract: Formation of a “pseudosuitane”-type complex between a triptycene-derived bis(crown ether) host and 1,1′-(anthracene-9,10-diyl)bis(N-benzylmethanaminium): a new method for the synthesis of linear polyrotaxanes](http://scimg.chem960.com/usr/1/C4CC02904F.jpg)
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